4-Aminomethyl-1-pyridin-4-ylmethyl-piperidin-4-ylamine

• Molecular Formula: C12H20N4
• Molecular Weight: 220.31 g/mol
• IUPAC Name: 4-(aminomethyl)-1-(pyridin-4-ylmethyl)piperidin-4-amine
• InChI: InChI=1S/C12H20N4/c13-10-12(14)3-7-16(8-4-12)9-11-1-5-15-6-2-11/h1-2,5-6H,3-4,7-10,13-14H2
• InChI Key: WGEMXCTUBHNTPZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1(CN)N)CC2=CC=NC=C2

Description

4-Aminomethyl-1-pyridin-4-ylmethyl-piperidin-4-ylamine is a useful research compound. Its molecular formula is C12H20N4 and its molecular weight is 220.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,2,2-trifluoro-N-[1-pyridin-4-ylmethyl-4-(2,2,2-trifluoro-acetylamino)-piperidin-4-ylmethyl]-acetamide (200 mg, 0.49 mmol) in MeOH (10 ml) is added 30% aqueous ammonia solution (10 ml) and the reaction mixture is stirred at 60° C. for 3 h. The reaction mixture is concentrated in vacuo to obtain 4-Aminomethyl-1-pyridin-4-ylmethyl-piperidin-4-ylamine as a colourless gummy oil that is used without further purification; 1H NMR (DMSO-d6): 1.63-1.77 (4H, m), 2.45-2.54 (4H, m), 2.49 (2H, s), 3.57 (3H, s), 7.30 (2H, d, J=5.5 Hz), 8.68 (2H, d, J=5.5 Hz).